![molecular formula C24H25Cl2N9O B6262155 3-phenyl-6-(piperazin-1-yl)-2-{[(9H-purin-6-yl)amino]methyl}-3,4-dihydroquinazolin-4-one dihydrochloride CAS No. 2408964-38-3](/img/no-structure.png)
3-phenyl-6-(piperazin-1-yl)-2-{[(9H-purin-6-yl)amino]methyl}-3,4-dihydroquinazolin-4-one dihydrochloride
Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, starting with the formation of the core quinazolinone structure, followed by the addition of the various functional groups. The exact synthesis process would depend on the specific reagents and conditions used .Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, is quite complex. It contains a phenyl group (a six-membered carbon ring), a piperazine ring (a six-membered ring with two nitrogen atoms), a purine ring (a two-ringed structure containing four nitrogen atoms), and a quinazolinone structure (a fused two-ringed structure with two nitrogen atoms and one oxygen atom) .Chemical Reactions Analysis
The chemical reactions involving this compound would likely be influenced by the various functional groups present in its structure. For example, the piperazine ring could potentially undergo reactions with acids or bases, and the purine ring could participate in reactions with other nucleophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would depend on the specific arrangement of atoms and the types of functional groups present in its structure .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-phenyl-6-(piperazin-1-yl)-2-{[(9H-purin-6-yl)amino]methyl}-3,4-dihydroquinazolin-4-one dihydrochloride' involves the reaction of 2-aminobenzophenone with piperazine, followed by the reaction of the resulting product with 6-chloropurine and formaldehyde. The final product is then treated with hydrochloric acid to obtain the dihydrochloride salt.", "Starting Materials": [ "2-aminobenzophenone", "piperazine", "6-chloropurine", "formaldehyde", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-aminobenzophenone is reacted with piperazine in the presence of a suitable solvent and a catalyst to obtain the intermediate product.", "Step 2: The intermediate product is then reacted with 6-chloropurine and formaldehyde in the presence of a suitable base to obtain the desired product.", "Step 3: The final product is then treated with hydrochloric acid to obtain the dihydrochloride salt." ] } | |
CAS RN |
2408964-38-3 |
Product Name |
3-phenyl-6-(piperazin-1-yl)-2-{[(9H-purin-6-yl)amino]methyl}-3,4-dihydroquinazolin-4-one dihydrochloride |
Molecular Formula |
C24H25Cl2N9O |
Molecular Weight |
526.4 |
Purity |
91 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
